5-(7-Chloro-1H-indol-3-yl)imidazolidine-2,4-dione

• Molecular Formula: C11H8ClN3O2
• Molecular Weight: 249.65 g/mol
• IUPAC Name: 5-(7-chloro-1H-indol-3-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C11H8ClN3O2/c12-7-3-1-2-5-6(4-13-8(5)7)9-10(16)15-11(17)14-9/h1-4,9,13H,(H2,14,15,16,17)
• InChI Key: UCZPETBJOAIKIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)NC=C2C3C(=O)NC(=O)N3

Description

Indoles are compounds containing an indole moiety, which consists of a pyrrole ring fused to benzene to form 2,3-benzopyrrole

Preparation Methods

The synthesis of 5-(7-Chloro-1H-indol-3-yl)imidazolidine-2,4-dione can be achieved through several synthetic routes. One common method involves the reaction of 7-chloroindole with imidazolidine-2,4-dione under specific reaction conditions . The reaction typically requires the use of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity of the compound .

Chemical Reactions Analysis

5-(7-Chloro-1H-indol-3-yl)imidazolidine-2,4-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions . Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the compound may lead to the formation of corresponding oxides, while reduction may yield reduced derivatives .

Scientific Research Applications

5-(7-Chloro-1H-indol-3-yl)imidazolidine-2,4-dione has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it has been studied for its potential biological activities, including antimicrobial and anticancer properties . In medicine, the compound is being investigated for its potential use as a therapeutic agent for various diseases . Additionally, it has applications in the pharmaceutical industry for the development of new drugs .

Mechanism of Action

The mechanism of action of 5-(7-Chloro-1H-indol-3-yl)imidazolidine-2,4-dione involves its interaction with specific molecular targets and pathways . The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . For example, it may inhibit the activity of certain enzymes involved in disease pathways, leading to therapeutic effects . The exact molecular targets and pathways involved depend on the specific biological activity being studied .

Comparison with Similar Compounds

5-(7-Chloro-1H-indol-3-yl)imidazolidine-2,4-dione can be compared with other similar compounds, such as 3,4-bis(7-chloro-1H-indol-3-yl)-1H-pyrrole-2,5-dicarboxylic acid . While both compounds contain the indole moiety, they differ in their chemical structure and properties . The uniqueness of this compound lies in its specific substitution pattern and the presence of the imidazolidine-2,4-dione moiety .